Cas no 2005865-03-0 ((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine)

(1-Methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine is a heterocyclic amine compound featuring a pyrazole core substituted with a pyrazine ring and an aminomethyl functional group. This structure imparts versatility in coordination chemistry and potential applications in pharmaceutical and agrochemical research. The pyrazine moiety enhances electron-rich character, while the aminomethyl group offers reactivity for further derivatization. Its well-defined molecular architecture makes it suitable for use as a building block in medicinal chemistry, particularly in the development of kinase inhibitors or bioactive ligands. The compound’s stability and synthetic accessibility further support its utility in exploratory synthesis and drug discovery programs. Proper handling and storage under inert conditions are recommended to preserve its integrity.
(1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine structure
2005865-03-0 structure
Product Name:(1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine
CAS No:2005865-03-0
MF:C9H11N5
MW:189.217140436172
CID:5720845
PubChem ID:121210585
Update Time:2025-06-08

(1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • F2198-0075
    • AKOS026720656
    • (2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methanamine
    • (1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine
    • 2005865-03-0
    • Inchi： 1S/C9H11N5/c1-14-7(5-10)4-8(13-14)9-6-11-2-3-12-9/h2-4,6H,5,10H2,1H3
    • InChI Key： FBJCKDBGXPXEAL-UHFFFAOYSA-N
    • SMILES： N1(C)C(CN)=CC(C2C=NC=CN=2)=N1

Computed Properties

  • Exact Mass: 189.10144537g/mol
  • Monoisotopic Mass: 189.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 69.6Ų

(1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M156746-100mg
(1-methyl-3-(pyrazin-2-yl)-1h-pyrazol-5-yl)methanamine
 2005865-03-0
100mg
 $ 95.00 2022-06-04
TRC
M156746-500mg
(1-methyl-3-(pyrazin-2-yl)-1h-pyrazol-5-yl)methanamine
 2005865-03-0
500mg
 $ 365.00 2022-06-04
TRC
M156746-1g
(1-methyl-3-(pyrazin-2-yl)-1h-pyrazol-5-yl)methanamine
 2005865-03-0
1g
 $ 570.00 2022-06-04

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